2-cyano-2-cyclopentylidene-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-cyano-2-cyclopentylidene-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C15H13F3N2O/c16-15(17,18)11-6-3-7-12(8-11)20-14(21)13(9-19)10-4-1-2-5-10/h3,6-8H,1-2,4-5H2,(H,20,21)
• InChI Key: OXJRSESDYCXHKS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=C(C#N)C(=O)NC2=CC=CC(=C2)C(F)(F)F)C1
• Molecular Formula: C15H13F3N2O
• Molecular Weight: 294.27 g/mol

Description

2-cyano-2-cyclopentylidene-N-[3-(trifluoromethyl)phenyl]acetamide, also known as CP-690,550, is a potent and selective inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a crucial role in the signaling pathways of cytokine receptors, which are involved in immune system regulation. CP-690,550 has been extensively studied for its potential use in treating autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Mechanism of Action

2-cyano-2-cyclopentylidene-N-[3-(trifluoromethyl)phenyl]acetamide selectively inhibits JAK3, which is involved in the signaling pathways of cytokine receptors that are important for immune system regulation. By inhibiting JAK3, this compound reduces the production of pro-inflammatory cytokines, such as interleukin-2, interleukin-4, interleukin-7, interleukin-9, interleukin-15, and interleukin-21. This leads to a reduction in inflammation and immune system activation.
Biochemical and Physiological Effects:
This compound has been shown to effectively reduce inflammation and joint damage in animal models of rheumatoid arthritis. In clinical trials, this compound has been shown to significantly improve disease activity and physical function in patients with rheumatoid arthritis. This compound has also been studied for its potential use in treating other autoimmune diseases, such as psoriasis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

2-cyano-2-cyclopentylidene-N-[3-(trifluoromethyl)phenyl]acetamide is a potent and selective inhibitor of JAK3, making it a valuable tool for studying the role of JAK3 in immune system regulation. However, this compound has limitations in terms of its specificity, as it can also inhibit JAK1 and JAK2 at higher concentrations. Additionally, this compound has a relatively short half-life, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-cyano-2-cyclopentylidene-N-[3-(trifluoromethyl)phenyl]acetamide. One area of interest is the development of more selective JAK3 inhibitors that do not inhibit JAK1 and JAK2. Another area of interest is the investigation of the long-term safety and efficacy of this compound in treating autoimmune diseases. Additionally, this compound may have potential for use in combination therapies with other immunomodulatory agents.

Scientific Research Applications

2-cyano-2-cyclopentylidene-N-[3-(trifluoromethyl)phenyl]acetamide has been extensively studied for its potential use in treating autoimmune diseases. In preclinical studies, this compound has been shown to effectively reduce inflammation and joint damage in animal models of rheumatoid arthritis. Clinical trials have also demonstrated the efficacy of this compound in treating rheumatoid arthritis, with significant improvements in disease activity and physical function observed in patients.